![molecular formula C12H20N2O2 B1481776 Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone CAS No. 2098090-80-1](/img/structure/B1481776.png)
Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone
Overview
Description
Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone (AZM) is an organic compound with a molecular formula of C12H21NO2. It is a member of the azetidinone class of compounds, which are nitrogen-containing heterocycles. AZM is a versatile compound, with potential applications in the fields of medicine, biochemistry, and materials science. It has been used in a variety of scientific research studies, and its mechanism of action, biochemical and physiological effects, and advantages and limitations for laboratory experiments have been investigated.
Scientific Research Applications
Metabolic Pathways and Mechanisms
- A study on AZD1979, a compound structurally related to Azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone, highlights the glutathione S-transferase–catalyzed formation of a glutathione-conjugated spiro-azetidine. This reaction pathway is notable for proceeding without prior bioactivation by cytochrome P450, illustrating an unusual ring-opening mechanism facilitated by nucleophilic attack by glutathione on the azetidine ring (Li et al., 2019).
properties
IUPAC Name |
azetidin-3-yl(6-oxa-2-azaspiro[4.5]decan-2-yl)methanone | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H20N2O2/c15-11(10-7-13-8-10)14-5-4-12(9-14)3-1-2-6-16-12/h10,13H,1-9H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KKMMBEVFMLRMDN-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCOC2(C1)CCN(C2)C(=O)C3CNC3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H20N2O2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
224.30 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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